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Compound of Interest

Compound Name: Menthoglycol

Cat. No.: B013437 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety protocols, operational

guidance, and disposal plans for handling Menthoglycol (also known as p-Menthane-3,8-diol

or PMD). Adherence to these guidelines is critical to minimize risks and ensure a safe working

environment.

Menthoglycol is recognized as a skin and eye irritant.[1][2] It can also cause respiratory

irritation.[1] Therefore, appropriate personal protective equipment (PPE) and handling

procedures are mandatory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to Menthoglycol.
The following table summarizes the recommended PPE for handling this compound.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or holes before

use. Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[3]

Eyes/Face

Safety glasses with side

shields, chemical splash

goggles, or a face shield

Goggles should be worn when

there is a risk of splashing. A

face shield provides additional

protection for the face.[2][4]

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

protect street clothing. For

larger quantities or when

splashing is likely, a chemical-

resistant apron is advised.[4]

Respiratory

Use in a well-ventilated area. A

respirator may be required for

large spills or in poorly

ventilated areas.

Work should be conducted in a

fume hood whenever possible

to minimize inhalation

exposure.[5] If a respirator is

needed, it should be NIOSH-

approved.[6]

Quantitative Data
The following table summarizes key quantitative data for Menthoglycol, extracted from safety

data sheets.
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Property Value

Melting Point 34 - 36 °C (93 - 97 °F)[2]

Boiling Point 216 °C (421 °F)[2]

Oral LD50 (Rat) 3,180 mg/kg[2]

Partition Coefficient (log Pow) 3.40 at 37 °C (99 °F)[2]

Experimental Protocols: Safe Handling and Disposal
Adherence to standardized procedures is crucial for minimizing risk. The following protocols

outline the step-by-step process for safely handling and disposing of Menthoglycol.

Preparation: Before handling Menthoglycol, ensure that the work area is clean and

uncluttered. Locate the nearest eyewash station and safety shower. Ensure a chemical spill

kit is readily available.

Donning PPE: Put on all required personal protective equipment as outlined in the PPE table

above.

Dispensing: Conduct all work with Menthoglycol in a well-ventilated area, preferably within

a chemical fume hood.[5] Avoid generating dust if handling a solid form.

Avoiding Contact: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or

smoke in the work area.[5]

Cleaning Up: Clean up all spills immediately.[1] For minor spills, absorb the material with an

inert, non-combustible material and place it in a suitable container for disposal.

Doffing PPE: Remove PPE in a manner that avoids contaminating skin or clothing. Wash

hands thoroughly with soap and water after handling.[2]

Improper disposal of Menthoglycol can pose environmental risks.

Waste Collection: Collect all Menthoglycol waste, including contaminated consumables, in a

clearly labeled, sealed container.
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Waste Segregation: Do not mix Menthoglycol waste with other waste streams unless

explicitly permitted by your institution's hazardous waste disposal guidelines.[7]

Disposal: Dispose of contents and container to an approved waste disposal plant.[2] Follow

all local, state, and federal regulations for hazardous waste disposal. Do not pour

Menthoglycol down the drain.[7][8]

Visual Workflow Guides
The following diagrams illustrate the decision-making process for PPE selection and the

procedural flow for safe handling and disposal.
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PPE Selection for Menthoglycol

Start: Assess Task

Handling Solid or Liquid?

Risk of Splash or Aerosol Generation?

Standard PPE:
- Lab Coat

- Nitrile/Neoprene Gloves
- Safety Glasses with Side Shields

No

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield (optional)

Yes

Liquid

Solid (low dust)

Respiratory Protection:
- Work in Fume Hood

- Consider Respirator for Spills

Click to download full resolution via product page

Caption: PPE selection workflow for handling Menthoglycol.
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Safe Handling and Disposal of Menthoglycol

1. Preparation:
- Clean work area

- Locate safety equipment
- Spill kit ready

2. Don PPE

3. Handle in Ventilated Area
(Fume Hood Preferred)

4. Avoid Contact and Ingestion

Minor Spill?

5. Clean Spill Immediately

Yes

6. Doff PPE and Wash Hands

No

7. Collect Waste in Labeled Container

8. Dispose as Hazardous Waste

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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